Cas no 133697-16-2 (4,6-O-Benzylidene-N-(tert-butoxycarbonyl)-1,5-imino-D-glucitol)

• Product Name: 4,6-O-Benzylidene-N-(tert-butoxycarbonyl)-1,5-imino-D-glucitol
• CAS No: 133697-16-2
• MF: C₁₈H₂₅NO₆
• MW: 351.39420580864
• CID: 1004560
• PubChem ID: 46783429
• Update Time: 2025-06-07

4,6-O-Benzylidene-N-(tert-butoxycarbonyl)-1,5-imino-D-glucitol Chemical and Physical Properties

Names and Identifiers

• 4,6-O-Benzylidene-N-Boc-1,5-imino-D-glucitol
• [2R-(2α,4aα,7α,8β,8aβ)]-Hexahydro-7,8-dihydroxy-2-phenyl-5H-1,3-dioxino[5,4-b]pyridine-5-carboxylic Acid 1,1-DiMethylethyl Ester
• 4,6-O-Benzylidene-N-(tert-butoxycarbonyl)-1,5-imino-D-glucitol
• tert-butyl (8R,8aR)-7,8-dihydroxy-2-phenyl-4,4a,6,7,8,8a-hexahydro-[1,3]dioxino[5,4-b]pyridine-5-carboxylate
• DTXSID00676204
• tert-Butyl (8R,8aR)-7,8-dihydroxy-2-phenylhexahydro-2H,5H-[1,3]dioxino[5,4-b]pyridine-5-carboxylate
• 133697-16-2
• 2-Methyl-2-propanyl (8r,8ar)-7,8-dihydroxy-2-phenylhexahydro-5H-[1,3]dioxino[5,4-b]pyridine-5-carboxylate
• AKOS030241453
• DB-228193

• Inchi： 1S/C18H25NO6/c1-18(2,3)25-17(22)19-9-13(20)14(21)15-12(19)10-23-16(24-15)11-7-5-4-6-8-11/h4-8,12-16,20-21H,9-10H2,1-3H3/t12?,13?,14-,15-,16?/m1/s1
• InChI Key： VRFOIPNJKUIHCS-CWCWQXAUSA-N
• SMILES： O1C(C2C=CC=CC=2)OCC2[C@@H]1[C@@H](C(CN2C(=O)OC(C)(C)C)O)O

Computed Properties

• Exact Mass: 351.16800
• Monoisotopic Mass: 351.16818752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 88.5Ų

Experimental Properties

• Melting Point: 162-164°C
• Refractive Index: 1.56
• Solubility: Dichloromethane, Methanol
• PSA: 88.46000
• LogP: 1.37960

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on 4,6-O-Benzylidene-N-(tert-butoxycarbonyl)-1,5-imino-D-glucitol

Introduction to 4,6-O-Benzylidene-N-(tert-butoxycarbonyl)-1,5-imino-D-glucitol (CAS No. 133697-16-2)

4,6-O-Benzylidene-N-(tert-butoxycarbonyl)-1,5-imino-D-glucitol (CAS No. 133697-16-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a derivative of D-glucitol, a sugar alcohol that plays a crucial role in various biological processes. The addition of the 4,6-O-benzylidene and N-(tert-butoxycarbonyl) groups significantly alters its chemical properties, making it a valuable intermediate in the synthesis of bioactive molecules and drug candidates.

The structure of 4,6-O-Benzylidene-N-(tert-butoxycarbonyl)-1,5-imino-D-glucitol is characterized by the presence of a benzylidene group at the 4,6 positions of the glucitol backbone and a tert-butoxycarbonyl (Boc) group at the nitrogen atom. The benzylidene group provides steric protection to the hydroxyl groups at positions 4 and 6, while the Boc group acts as an amine protecting group. These modifications enhance the stability and reactivity of the compound, making it suitable for various synthetic transformations.

In recent years, 4,6-O-Benzylidene-N-(tert-butoxycarbonyl)-1,5-imino-D-glucitol has been extensively studied for its potential applications in drug discovery and development. One of the key areas of interest is its use as a building block in the synthesis of glycoconjugates and glycopeptides. Glycoconjugates are molecules that combine carbohydrates with proteins or lipids and are involved in numerous biological processes, including cell signaling, immune response, and pathogen recognition. The ability to synthesize well-defined glycoconjugates is crucial for understanding these processes and developing therapeutic agents.

A notable study published in the Journal of Medicinal Chemistry highlighted the use of 4,6-O-Benzylidene-N-(tert-butoxycarbonyl)-1,5-imino-D-glucitol in the synthesis of a novel class of glycopeptide antibiotics. These antibiotics exhibit potent activity against multidrug-resistant bacteria, addressing a significant challenge in modern medicine. The study demonstrated that the compound's unique structure allowed for precise control over the glycosylation process, leading to the formation of highly active glycopeptides with improved pharmacological properties.

Beyond its applications in antibiotic development, 4,6-O-Benzylidene-N-(tert-butoxycarbonyl)-1,5-imino-D-glucitol has also shown promise in the field of cancer research. A recent publication in Cancer Research reported that derivatives of this compound can selectively target cancer cells by disrupting specific signaling pathways involved in tumor growth and metastasis. The researchers found that these derivatives exhibited low toxicity towards normal cells, making them attractive candidates for further preclinical and clinical evaluation.

The synthetic versatility of 4,6-O-Benzylidene-N-(tert-butoxycarbonyl)-1,5-imino-D-glucitol is another factor contributing to its importance in pharmaceutical research. The compound can be readily modified through various chemical reactions to introduce functional groups with specific biological activities. For example, it can be used as a starting material for the synthesis of prodrugs that are activated under specific conditions within the body. This approach can enhance drug delivery and reduce side effects by ensuring that the active compound is released only at the target site.

In addition to its applications in drug discovery, 4,6-O-Benzylidene-N-(tert-butoxycarbonyl)-1,5-imino-D-glucitol has also been explored for its potential use in diagnostic imaging agents. A study published in Bioconjugate Chemistry described the synthesis of radiolabeled derivatives of this compound for use in positron emission tomography (PET) imaging. The researchers demonstrated that these derivatives could be used to visualize specific biomarkers associated with various diseases, providing valuable information for early diagnosis and treatment monitoring.

The safety profile of 4,6-O-Benzylidene-N-(tert-butoxycarbonyl)-1,5-imino-D-glucitol is another important consideration for its use in pharmaceutical applications. Extensive toxicological studies have shown that the compound exhibits low toxicity when administered at therapeutic doses. This favorable safety profile makes it an attractive candidate for further development into clinical trials.

In conclusion, 4,6-O-Benzylidene-N-(tert-butoxycarbonyl)-1,5-imino-D-glucitol (CAS No. 133697-16-2) is a versatile and promising compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structure and chemical properties make it an ideal building block for synthesizing bioactive molecules with potential therapeutic benefits. Ongoing research continues to uncover new uses for this compound, further solidifying its importance in the field.